Cas no 1404050-69-6 (5-(3-chlorophenyl)-1,2-oxazol-4-amine)

5-(3-Chlorophenyl)-1,2-oxazol-4-amine is a heterocyclic compound featuring an oxazole core substituted with a 3-chlorophenyl group at the 5-position and an amine at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug development, while the oxazole ring contributes to stability and diverse functionalization opportunities. Its amine group allows for further derivatization, enabling the synthesis of more complex molecules. This compound is particularly useful in medicinal chemistry for designing targeted bioactive molecules, given its balanced electronic and steric properties. Proper handling and storage are recommended due to its reactive functional groups.

5-(3-chlorophenyl)-1,2-oxazol-4-amine structure

1404050-69-6 structure

Product Name:5-(3-chlorophenyl)-1,2-oxazol-4-amine

CAS No:1404050-69-6

MF:C₉H₇ClN₂O

MW:194.61768078804

CID:6506045

PubChem ID:82400734

Update Time:2025-05-21

5-(3-chlorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-chlorophenyl)-1,2-oxazol-4-amine
- EN300-1997381
- SCHEMBL15428657
- 1404050-69-6
- Inchi： 1S/C9H7ClN2O/c10-7-3-1-2-6(4-7)9-8(11)5-12-13-9/h1-5H,11H2
- InChI Key： ICZCUIRXAOGVSC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=C(C=NO1)N

Computed Properties

Exact Mass: 194.0246905g/mol
Monoisotopic Mass: 194.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52Å²

5-(3-chlorophenyl)-1,2-oxazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1997381-1g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	1g	$1371.0	2023-09-16
Enamine	EN300-1997381-5g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	5g	$3977.0	2023-09-16
Enamine	EN300-1997381-10g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	10g	$5897.0	2023-09-16
Enamine	EN300-1997381-0.05g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	0.05g	$1152.0	2023-09-16
Enamine	EN300-1997381-0.1g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	0.1g	$1207.0	2023-09-16
Enamine	EN300-1997381-0.25g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	0.25g	$1262.0	2023-09-16
Enamine	EN300-1997381-0.5g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	0.5g	$1316.0	2023-09-16
Enamine	EN300-1997381-1.0g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	1g	$1371.0	2023-05-26
Enamine	EN300-1997381-2.5g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	2.5g	$2688.0	2023-09-16
Enamine	EN300-1997381-5.0g	5-(3-chlorophenyl)-1,2-oxazol-4-amine	1404050-69-6	5g	$3977.0	2023-05-26

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Additional information on 5-(3-chlorophenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(3-chlorophenyl)-1,2-oxazol-4-amine (CAS No. 1404050-69-6): Properties, Applications, and Research Insights

The compound 5-(3-chlorophenyl)-1,2-oxazol-4-amine (CAS No. 1404050-69-6) is a specialized organic molecule featuring a unique oxazole core substituted with a 3-chlorophenyl group and an amine functionality. This structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the design of heterocyclic compounds with potential bioactivity. Its molecular formula, C₉H₇ClN₂O, and precise weight of 194.62 g/mol make it a subject of interest for synthetic chemists exploring small-molecule drug discovery.

Recent trends in AI-driven drug development and high-throughput screening have amplified the demand for structurally diverse building blocks like 5-(3-chlorophenyl)-1,2-oxazol-4-amine. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "CAS 1404050-69-6 applications," reflecting its relevance in targeting kinase inhibitors and GPCR modulators. The compound’s chlorophenyl moiety enhances lipophilicity, a critical factor in optimizing drug permeability—a hot topic in BBB penetration studies for CNS therapeutics.

From a synthetic perspective, 5-(3-chlorophenyl)-1,2-oxazol-4-amine is often synthesized via cyclocondensation reactions involving β-ketoesters or nitrile oxides. Its amine group offers versatility for further derivatization, aligning with the growing focus on "click chemistry" and "fragment-based drug design." Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade material.

Environmental and regulatory considerations are increasingly prominent in user queries. While 1404050-69-6 is not classified as hazardous under major chemical inventories, its handling requires standard laboratory safety protocols. Sustainable synthesis methods, such as microwave-assisted reactions, are being explored to reduce solvent waste—a response to the "green chemistry" movement dominating industrial discussions.

In material science, this compound’s aromatic heterocycle structure contributes to studies on organic semiconductors and photovoltaic materials. Patent analyses reveal its utility in OLED formulations, coinciding with searches for "oxazole-based electronic materials." Such interdisciplinary applications underscore its versatility beyond life sciences.

Future research directions may explore 5-(3-chlorophenyl)-1,2-oxazol-4-amine in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design—areas gaining traction in oncology research. Collaborative datasets, like PubChem BioAssay records, could further elucidate its structure-activity relationships (SAR) for precision medicine applications.